Cas no 1824352-40-0 (3-(Boc-amino)-4-(2,3-difluorophenyl)butyricAcid)

3-(Boc-amino)-4-(2,3-difluorophenyl)butyric acid is a protected amino acid derivative featuring a Boc (tert-butoxycarbonyl) group and a 2,3-difluorophenyl substituent. This compound serves as a versatile intermediate in organic synthesis, particularly in peptide chemistry and pharmaceutical research. The Boc group provides stability under basic conditions while allowing selective deprotection under acidic conditions, facilitating controlled synthetic modifications. The 2,3-difluorophenyl moiety enhances its utility in designing bioactive molecules, given the influence of fluorine on lipophilicity and metabolic stability. Its well-defined structure and functional group compatibility make it valuable for constructing complex molecular frameworks with precision. Suitable for use in medicinal chemistry and drug discovery applications.

3-(Boc-amino)-4-(2,3-difluorophenyl)butyricAcid structure

1824352-40-0 structure

Product Name:3-(Boc-amino)-4-(2,3-difluorophenyl)butyricAcid

CAS No:1824352-40-0

MF:

MW:

MDL:MFCD24476433

CID:4627679

Update Time:2025-05-28

3-(Boc-amino)-4-(2,3-difluorophenyl)butyricAcid Chemical and Physical Properties

Names and Identifiers

- 3-(Boc-amino)-4-(2,3-difluorophenyl)butyricAcid
- MDL： MFCD24476433

3-(Boc-amino)-4-(2,3-difluorophenyl)butyricAcid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY225074-1g	3-(Boc-amino)-4-(2,3-difluorophenyl)butyric Acid	1824352-40-0	≥95%	1g	¥6750.00	2025-04-17
eNovation Chemicals LLC	D777986-1g	3-(Boc-amino)-4-(2,3-difluorophenyl)butyric Acid	1824352-40-0	95%	1g	$870	2024-07-20
eNovation Chemicals LLC	D777986-1g	3-(Boc-amino)-4-(2,3-difluorophenyl)butyric Acid	1824352-40-0	95%	1g	$870	2025-02-26
eNovation Chemicals LLC	D777986-1g	3-(Boc-amino)-4-(2,3-difluorophenyl)butyric Acid	1824352-40-0	95%	1g	$870	2025-02-27

3-(Boc-amino)-4-(2,3-difluorophenyl)butyricAcid Related Literature

1. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
2. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
3. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
4. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
5. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888

Additional information on 3-(Boc-amino)-4-(2,3-difluorophenyl)butyricAcid

Comprehensive Overview of 3-(Boc-amino)-4-(2,3-difluorophenyl)butyric Acid (CAS No. 1824352-40-0)

3-(Boc-amino)-4-(2,3-difluorophenyl)butyric Acid (CAS No. 1824352-40-0) is a specialized Boc-protected amino acid derivative widely utilized in pharmaceutical research and organic synthesis. Its unique structural features, including the 2,3-difluorophenyl moiety and Boc (tert-butoxycarbonyl) protecting group, make it a valuable intermediate for designing bioactive molecules, particularly in drug discovery targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors.

The compound’s relevance has surged due to growing interest in fluorinated pharmaceuticals, a trend driven by the enhanced metabolic stability and bioavailability imparted by fluorine atoms. Researchers frequently search for "Boc-amino acid applications" or "difluorophenyl derivatives in drug design," reflecting its importance in modern medicinal chemistry. Its CAS No. 1824352-40-0 is often queried in databases like SciFinder and PubChem for purity verification and synthetic protocols.

From a synthetic perspective, 3-(Boc-amino)-4-(2,3-difluorophenyl)butyric Acid serves as a key precursor for peptide mimetics and small-molecule modulators. The Boc group offers orthogonal protection during multi-step synthesis, a feature highly valued in combinatorial chemistry. Recent publications highlight its role in developing neurokinin-1 receptor antagonists and anti-inflammatory agents, aligning with industry demand for novel central nervous system (CNS) therapeutics.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry to confirm its high purity (>98%), a critical factor for reproducibility in preclinical studies. Queries such as "how to remove Boc protecting group" or "stability of difluorophenyl compounds" underscore practical considerations for researchers handling this intermediate. Storage recommendations usually include anhydrous conditions at -20°C to prevent degradation.

In the context of green chemistry, efforts to optimize the synthesis of 1824352-40-0 using catalytic fluorination methods have gained traction, addressing environmental concerns associated with traditional fluorination techniques. This aligns with broader pharmaceutical industry goals to reduce process mass intensity (PMI) while maintaining cost efficiency—a topic frequently discussed in ACS Green Chemistry Institute forums.

The compound’s structure-activity relationship (SAR) profile has attracted attention in fragment-based drug discovery, particularly for targets requiring aromatic stacking interactions. Its logP and polar surface area values make it suitable for crossing the blood-brain barrier (BBB), explaining its prevalence in neuropharmacology projects. Patent databases reveal its inclusion in several PCT applications for neurodegenerative disease treatments.

As the pharmaceutical industry increasingly adopts AI-driven molecular design, compounds like 3-(Boc-amino)-4-(2,3-difluorophenyl)butyric Acid serve as valuable training data for machine learning models predicting ADMET properties. This intersection of computational chemistry and experimental validation represents a cutting-edge application domain, frequently explored in Journal of Medicinal Chemistry publications.

Supply chain considerations for CAS No. 1824352-40-0 emphasize cGMP-compliant manufacturing to meet regulatory standards for clinical trial materials. Vendors often highlight its availability in milligram to kilogram scales, catering to both early-stage research and process development needs. Recent shortages of fluorinated building blocks during the COVID-19 pandemic have further underscored its strategic importance in drug supply resilience planning.